Ethyl 2-(3,5-dichloropyridin-2-yl)cyclopropanecarboxylate

• Molecular Formula: C11H11Cl2NO2
• Molecular Weight: 260.11 g/mol
• IUPAC Name: ethyl 2-(3,5-dichloropyridin-2-yl)cyclopropane-1-carboxylate
• InChI: InChI=1S/C11H11Cl2NO2/c1-2-16-11(15)8-4-7(8)10-9(13)3-6(12)5-14-10/h3,5,7-8H,2,4H2,1H3
• InChI Key: UTJFYLQCVNMLPZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC1C2=C(C=C(C=N2)Cl)Cl

Description

Ethyl 2-(3,5-dichloropyridin-2-yl)cyclopropanecarboxylate is a useful research compound. Its molecular formula is C11H11Cl2NO2 and its molecular weight is 260.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 0.485 g of 3,5-dichloro-2-vinylpyridine (0.0014 mol) and 0.15 ml of ethyl diazoacetate (0.00127 mol) are added dropwise to 5 ml of refluxing xylene. The reaction mixture is refluxed for thirty minutes and left at room temperature overnight. After concentration to dryness and purification on silica, 250 mg of essentially pure ethyl 2-(3,5-dichloropyridin-2-yl)cyclopropanecarboxylate (75%) are obtained.